Cas no 3222-49-9 (5-methylpyridine-3-carboxylic acid)

• Product Name: 5-methylpyridine-3-carboxylic acid
• CAS No: 3222-49-9
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD00829036
• CID: 43938
• PubChem ID: 256208
• Update Time: 2025-05-22

5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylnicotinic acid
• 5-Methylpyridine-3-carboxylic acid
• 5-Methyl-nicotinic acid
• 5-Methyl-nicotinsaeure
• 5-methyl-nikotinsaeure
• 5-Methylnicotinicacid
• 5-methyl nicotinic acid
• 3-Pyridinecarboxylic acid, 5-methyl-
• 5-METHYL-3-PYRIDINECARBOXYLIC ACID
• 5-methyinicotinic acid
• PubChem11961
• 5-methyl nicotinic aicd
• Nicotinic acid, 5-methyl-
• NCIOpen2_001043
• 5-METHYLNICOTIC ACID
• KSC222G7T
• GTPL1592
• EBD35653
• NSC82649
• KS-
• NSC-82649
• PB12710
• AC-616
• NSC 82649
• EC 608-720-2
• BDBM50216534
• 5-Methylpyridine-3-carboxylic acid, 97%
• 5-Methypyridine-3-carboxylic acid;
• CS-W002700
• CHEMBL247132
• FT-0601124
• Z825019000
• PS-4181
• EN300-82869
• MFCD00829036
• 5-Bromospiro[cyclohexane-1,3-indol]-2(1H)-one
• SY004561
• W-202324
• PD050809
• Q27073992
• A23288
• AKOS005256160
• AM20070133
• DTXSID60292444
• 3222-49-9
• NS00006317
• SCHEMBL185789
• DB-007085
• 5-methylpyridine-3-carboxylic acid

• MDL： MFCD00829036
• Inchi： 1S/C7H7NO2/c1-5-2-6(7(9)10)4-8-3-5/h2-4H,1H3,(H,9,10)
• InChI Key： DJDHHXDFKSLEQY-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(C)=C1)=O
• BRN： 112288

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Color/Form: Not available
• Density: 1.2300
• Melting Point: 207-215 °C
• Boiling Point: 303.9℃ at 760 mmHg
• Flash Point: 137.6℃
• Refractive Index: 1.561?
• Solubility: Sparingly soluble (0.083 g/L at 25°C).
• PSA: 50.19000
• LogP: 1.08820
• Solubility: Not available

5-methylpyridine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-methylpyridine-3-carboxylic acid

Comprehensive Overview of 5-Methylpyridine-3-carboxylic Acid (CAS No. 3222-49-9): Properties, Applications, and Industry Insights

5-Methylpyridine-3-carboxylic acid (CAS 3222-49-9), also known as 5-methylnicotinic acid, is a versatile organic compound with a pyridine backbone substituted by a methyl group at the 5-position and a carboxylic acid at the 3-position. This heterocyclic carboxylic acid has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural features and reactivity. The compound's molecular formula is C₇H₇NO₂, with a molecular weight of 137.14 g/mol, and it typically appears as a white to off-white crystalline powder.

In recent years, the demand for pyridine derivatives like 5-methylpyridine-3-carboxylic acid has surged, driven by their applications in drug discovery and specialty chemicals. Researchers frequently search for "synthesis of 5-methylnicotinic acid" or "3222-49-9 supplier," reflecting the compound's commercial and scientific relevance. Its structural similarity to nicotinic acid (vitamin B3) makes it particularly interesting for designing bioactive molecules and pharmaceutical intermediates.

The physicochemical properties of CAS 3222-49-9 contribute to its utility. It exhibits moderate solubility in polar organic solvents like ethanol and methanol but limited solubility in water. The presence of both basic (pyridine nitrogen) and acidic (carboxylic acid) functional groups allows for diverse chemical modifications, making it a valuable building block in organic synthesis. Thermal analysis shows stability up to 200°C, which is crucial for industrial processing.

One of the most searched topics related to this compound is its "role in medicinal chemistry." 5-Methylpyridine-3-carboxylic acid serves as a key precursor for drug candidates targeting metabolic disorders and inflammation. Its derivatives have shown promise as enzyme inhibitors and receptor modulators, aligning with current trends in personalized medicine. The "green synthesis of pyridine carboxylates" is another trending topic, reflecting the industry's shift toward sustainable production methods.

In material science, 3222-49-9 is explored for designing metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a chelating ligand for transition metals makes it valuable for catalytic applications. Researchers investigating "functionalized pyridines for catalysis" often encounter this compound in literature. Additionally, its derivatives are studied for organic electronics, such as OLED materials, due to their electron-transport properties.

The analytical characterization of 5-methylpyridine-3-carboxylic acid typically involves HPLC, GC-MS, and NMR spectroscopy. Quality control protocols emphasize purity assessment, as impurities can affect downstream applications. Recent advancements in process optimization have reduced production costs, addressing frequent queries about "bulk availability of 3222-49-9." Regulatory compliance (REACH, FDA) is thoroughly documented for commercial batches.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs)—hot topics in oncology research. The compound's derivatization potential (esters, amides, metal complexes) continues to inspire innovation across disciplines. With the growing interest in AI-assisted molecular design, 5-methylpyridine-3-carboxylic acid frequently appears in datasets for machine learning models predicting bioactive molecules.

In conclusion, CAS 3222-49-9 represents a critical fine chemical with expanding applications. Its relevance to drug development, green chemistry, and advanced materials ensures sustained industrial interest. As research progresses, novel derivatives and processes will likely further elevate the importance of this multifunctional pyridine compound in science and technology.